Cas no 2228650-85-7 (2-(4-ethynylphenyl)prop-2-enoic acid)

• Product Name: 2-(4-ethynylphenyl)prop-2-enoic acid
• CAS No: 2228650-85-7
• MF: C₁₁H₈O₂
• MW: 172.180023193359
• CID: 5819512
• PubChem ID: 165764674
• Update Time: 2023-12-27

2-(4-ethynylphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethynylphenyl)prop-2-enoic acid
• EN300-1763026
• 2228650-85-7

• Inchi： 1S/C11H8O2/c1-3-9-4-6-10(7-5-9)8(2)11(12)13/h1,4-7H,2H2,(H,12,13)
• InChI Key： BIAVFQRDFDXXPT-UHFFFAOYSA-N
• SMILES： OC(C(=C)C1C=CC(C#C)=CC=1)=O

Computed Properties

• Exact Mass: 172.052429494g/mol
• Monoisotopic Mass: 172.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų